Cas no 1804884-78-3 (3,5-Dibromo-2-(difluoromethoxy)benzoic acid)

• Product Name: 3,5-Dibromo-2-(difluoromethoxy)benzoic acid
• CAS No: 1804884-78-3
• MF: C₈H₄Br₂F₂O₃
• MW: 345.92036819458
• CID: 4792546
• Update Time: 2023-08-17

3,5-Dibromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethoxy)benzoic acid

• Inchi： 1S/C8H4Br2F2O3/c9-3-1-4(7(13)14)6(5(10)2-3)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： PKNCALQQSIHKAX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5